Cas no 887266-97-9 (4-Fluoro-3-methoxybenzenesulfonyl Chloride)

4-Fluoro-3-methoxybenzenesulfonyl chloride is a versatile sulfonylation reagent used in organic synthesis and pharmaceutical intermediates. Its key advantages include a reactive sulfonyl chloride group, enabling efficient introduction of the sulfonyl moiety into target molecules. The fluorine and methoxy substituents enhance its electronic properties, making it valuable for modifying reactivity in electrophilic aromatic substitutions or cross-coupling reactions. This compound is particularly useful in medicinal chemistry for designing bioactive molecules due to its balanced lipophilicity and steric effects. It is typically handled under anhydrous conditions to prevent hydrolysis. Suitable for controlled reactions, it offers high selectivity in sulfonamide formation when reacted with amines.

4-Fluoro-3-methoxybenzenesulfonyl Chloride structure

887266-97-9 structure

Product Name:4-Fluoro-3-methoxybenzenesulfonyl Chloride

CAS No:887266-97-9

MF:C₇H₆ClFO₃S

MW:224.637143611908

MDL:MFCD07368708

CID:2124224

PubChem ID:2783408

Update Time:2025-05-27

4-Fluoro-3-methoxybenzenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

- 4-fluoro-3-methoxybenzene-1-sulfonyl chloride
- 4-fluoro-3-methoxybenzenesulfonyl chloride
- NULL
- 4-fluoro-3-methoxybenzene-1-sulfonylchloride
- 4-fluoro-3-methoxy-benzenesulfonyl Chloride
- Z1203133412
- AJHUCNUEJYHKMR-UHFFFAOYSA-N
- DTXSID10382642
- DTXCID40333667
- MKB26697
- 887266-97-9
- 4-FLUORO-3-METHOXYBENZENESULPHONYL CHLORID
- EN300-171976
- MFCD07368708
- DB-332299
- W16362
- PS-10876
- AKOS006220685
- GS3090
- 861-670-5
- 4-fluoro-3-methoxybenzenesulphonyl chloride
- SCHEMBL1816396
- 4-Fluoro-3-methoxybenzenesulfonyl Chloride
- MDL： MFCD07368708
- Inchi： 1S/C7H6ClFO3S/c1-12-7-4-5(13(8,10)11)2-3-6(7)9/h2-4H,1H3
- InChI Key： AJHUCNUEJYHKMR-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC(=C(C=1)OC)F)(=O)=O

Computed Properties

Exact Mass: 223.9710211g/mol
Monoisotopic Mass: 223.9710211g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 51.8Å²

4-Fluoro-3-methoxybenzenesulfonyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015000264-250mg	4-Fluoro-3-methoxybenzenesulfonyl chloride	887266-97-9	97%	250mg	$494.40	2023-08-31
Alichem	A015000264-500mg	4-Fluoro-3-methoxybenzenesulfonyl chloride	887266-97-9	97%	500mg	$847.60	2023-08-31
Alichem	A015000264-1g	4-Fluoro-3-methoxybenzenesulfonyl chloride	887266-97-9	97%	1g	$1549.60	2023-08-31
Fluorochem	033071-1g	4-Fluoro-3-methoxybenzenesulfonyl chloride	887266-97-9	97%	1g	￡98.00	2022-03-01
Fluorochem	033071-5g	4-Fluoro-3-methoxybenzenesulfonyl chloride	887266-97-9	97%	5g	￡263.00	2022-03-01
TRC	F599378-100mg	4-Fluoro-3-methoxybenzenesulfonyl Chloride	887266-97-9		100mg	$ 50.00	2022-06-04
TRC	F599378-500mg	4-Fluoro-3-methoxybenzenesulfonyl Chloride	887266-97-9		500mg	$ 210.00	2022-06-04
TRC	F599378-1g	4-Fluoro-3-methoxybenzenesulfonyl Chloride	887266-97-9		1g	$ 320.00	2022-06-04
Apollo Scientific	PC10594-1g	4-Fluoro-3-methoxybenzenesulphonyl chloride	887266-97-9	95%	1g	£69.00	2025-02-19
Apollo Scientific	PC10594-5g	4-Fluoro-3-methoxybenzenesulphonyl chloride	887266-97-9	95%	5g	£350.00	2023-09-01